Cas no 1262005-30-0 (6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1262005-30-0
• MF: C₁₄H₁₁ClO₄S
• MW: 310.752742052078
• MDL: MFCD18322300
• CID: 2768866
• PubChem ID: 53228131
• Update Time: 2025-06-09

6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50691664
• 1262005-30-0
• 3-Chloro-4'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 6-CHLORO-2-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322300
• 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322300
• Inchi： 1S/C14H11ClO4S/c1-20(18,19)10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： YRJCSFXGLPCSDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 310.0066577Da
• Monoisotopic Mass: 310.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.8Ų

Additional information on 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid

6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1262005-30-0): A Comprehensive Overview

6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1262005-30-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid consists of a benzoic acid core substituted with a chloro group at the 6-position and a 4-methylsulfonylphenyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable starting material for various synthetic transformations.

In recent years, significant advancements in the understanding of 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid have been reported in the scientific literature. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule for the development of anti-inflammatory agents. The researchers demonstrated that 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid exhibits potent inhibitory activity against cyclooxygenase (COX), an enzyme involved in the production of inflammatory mediators such as prostaglandins.

Beyond its anti-inflammatory properties, 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry explored the compound's potential as an antitumor agent. The results indicated that 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid can effectively induce apoptosis in cancer cells, suggesting its potential utility in cancer therapy.

The synthesis of 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 4-methylsulfonylbenzoyl chloride with 6-chlorobenzoic acid under controlled conditions. This method provides high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its therapeutic applications, 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid has found use as an intermediate in the synthesis of other biologically active compounds. Its versatile reactivity and functional group compatibility make it an attractive building block for medicinal chemists aiming to develop novel drug candidates with improved pharmacological profiles.

The physicochemical properties of 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid, including its solubility, stability, and melting point, have been thoroughly characterized. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications. For instance, studies have shown that the compound exhibits good aqueous solubility, which is beneficial for developing oral formulations with enhanced bioavailability.

To further enhance the therapeutic potential of 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid, ongoing research is focused on modifying its structure to improve its pharmacokinetic properties and reduce potential side effects. One approach involves introducing additional functional groups or substituents to modulate its binding affinity to target proteins or enzymes.

In conclusion, 6-Chloro-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1262005-30-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments and improving patient outcomes.